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An In-depth Technical Guide to the Safety and Handling of Phenoxyacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenoxyacetonitrile (CAS No: 3598-14-9), a clear, light yellow-brown liquid, serves as a

versatile building block in organic synthesis.[1] It is notably used as a reactant in the

preparation of various pharmaceutical intermediates.[1][2] Given its chemical properties and

toxicological profile, a thorough understanding of its hazards and the implementation of

rigorous safety protocols are imperative for its handling in a research and development setting.

This guide provides comprehensive safety data, detailed handling procedures, and emergency

protocols to ensure a safe laboratory environment.

Section 1: Hazard Identification and Classification
Phenoxyacetonitrile is classified as a hazardous substance that is harmful if swallowed, in

contact with skin, or if inhaled.[3][4][5][6][7] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a standardized framework for

communicating these hazards.

Table 1: GHS Hazard Classification for Phenoxyacetonitrile
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Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Warning

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Warning

Source:[3][4][5][6]

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Phenoxyacetonitrile

Property Value

Molecular Formula C₈H₇NO[2][3]

Molecular Weight 133.15 g/mol [2][3][4][5]

Appearance Clear light yellow-brown liquid[1]

Boiling Point 235-238 °C (lit.)[2][4][5]

Density 1.09 g/mL at 25 °C (lit.)[2][4][5]

Refractive Index n20/D 1.524 (lit.)[1][4][5]

Flash Point >110 °C (>230 °F)[1][2]

Storage Temperature 2-8°C[2]

Source:[1][2][3][4][5]
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Section 3: Toxicology and Potential Mechanism of
Action
The primary toxicological concern with Phenoxyacetonitrile is its acute toxicity upon ingestion,

dermal contact, or inhalation.[3] While specific lethal dose (LD50/LC50) values are not publicly

available, its classification as Category 4 indicates significant hazard. Chronic exposure to

related nitrile compounds may lead to symptoms such as loss of appetite, headache,

weakness, nausea, and irritation of the upper respiratory tract and eyes.[1]

A potential mechanism of toxicity for nitriles involves in-vivo metabolism to cyanide.[1] Cyanide

then acts as a potent inhibitor of cytochrome c oxidase (Complex IV) in the mitochondrial

electron transport chain, which impairs cellular respiration and can lead to rapid cell death.
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Caption: Proposed mechanism of Phenoxyacetonitrile toxicity via metabolic release of

cyanide.
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Section 4: Experimental Protocols for Acute Toxicity
Assessment
The GHS classification of Phenoxyacetonitrile is determined through standardized toxicity

testing. The following are summaries of the relevant Organisation for Economic Co-operation

and Development (OECD) guidelines used to assess acute toxicity.

Protocol 1: Acute Oral Toxicity - Acute Toxic Class
Method (OECD Guideline 423)
This method is designed to classify a substance based on its oral toxicity using a stepwise

procedure with a minimal number of animals.[8][9]

Principle: A stepwise procedure is used where a group of animals (typically three) is dosed at

a defined starting level (e.g., 300 mg/kg).[10] The outcome (mortality or survival) determines

the next step: if mortality is observed, the next group is dosed at a lower level; if no mortality

occurs, the next group is dosed at a higher level.[10] This continues until the toxicity class

can be determined.

Animal Selection: Healthy, young adult rats (8-12 weeks old) are typically used. Females are

generally preferred as they are often slightly more sensitive.[11]

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. Animals are fasted prior to dosing.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days post-dosing.[10]

Endpoint: The primary endpoint is the classification of the substance into a GHS category

based on the observed mortality at specific dose levels. A gross necropsy is performed on all

animals at the end of the observation period.

Protocol 2: Acute Dermal Toxicity (OECD Guideline 402)
This guideline assesses the potential hazard from short-term dermal exposure to a substance.

[2][12]
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Principle: The test substance is applied to the skin of a group of animals in a single dose.[2]

A limit test at a high dose (e.g., 2000 mg/kg) can be performed initially to determine if the

substance has very low toxicity.[2] If toxicity is observed, a full study with at least three dose

levels is conducted to determine the dose-response relationship.

Animal Preparation: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the test animals (typically rats). The prepared area should be

about 10% of the total body surface.[2][11]

Dose Application: The substance is applied uniformly over the shaved area and held in

contact with the skin with a porous gauze dressing and non-irritating tape for a 24-hour

exposure period.[2][13]

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

Body weights are recorded weekly.[2]

Endpoint: The LD50 value can be calculated, and the substance is classified according to the

GHS criteria. Gross necropsy is performed on all animals.

Protocol 3: Acute Inhalation Toxicity (OECD Guideline
403)
This method provides information on health hazards arising from short-term exposure to an

airborne substance.[3][4]

Principle: This guideline describes two protocols: a traditional LC50 protocol and a

Concentration x Time (C x t) protocol.[1][3][14] In the traditional protocol, groups of animals

are exposed to at least three concentrations of the test substance for a fixed duration

(typically 4 hours).[1][3]

Animal Selection: The preferred species is the rat. Healthy young adult animals (8-12 weeks

old) are used.[3][14]

Exposure Method: Animals are exposed in inhalation chambers that can be "whole-body" or

"nose-only".[14] The concentration of the test substance in the chamber is monitored

continuously. Environmental conditions like temperature (22±3°C) and humidity (30-70%) are

controlled.[14]
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Observation Period: Animals are observed for at least 14 days post-exposure for signs of

toxicity and mortality.[1][3]

Endpoint: The median lethal concentration (LC50) is estimated, which informs the GHS

classification.[1] All animals undergo a gross necropsy.

Section 5: Safe Handling and Storage
Due to its acute toxicity, strict adherence to safety protocols is mandatory. The hierarchy of

controls should be applied to minimize exposure risk.

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Most
Effective

Engineering Controls
- Chemical Fume Hood

- Local Exhaust Ventilation

Administrative Controls
- Standard Operating Procedures (SOPs)

- Restricted Access
- Training

Personal Protective Equipment (PPE)
- Gloves, Lab Coat, Goggles

Least
Effective
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Caption: Hierarchy of controls for managing exposure to Phenoxyacetonitrile.

Engineering Controls
Ventilation: Always handle Phenoxyacetonitrile in a properly functioning chemical fume

hood to minimize inhalation exposure.[13]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[13]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[4][5]

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber).

Change gloves immediately if contamination occurs.[4][5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, use a NIOSH-approved respirator with an organic vapor cartridge.[4]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe vapors or mists.[15]

Wash hands thoroughly after handling.[14]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[14]

Keep the container tightly closed.[2][14] Store away from strong oxidizing agents.[1]

Section 6: Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure
Incident

Skin Contact

Eye Contact

Inhalation

Ingestion

Remove contaminated clothing.
Flush skin with water for 15+ min.

Flush eyes with water for 15+ min.
Remove contact lenses if possible.

Move to fresh air.
Provide artificial respiration if not breathing.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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Caption: Workflow for first aid response to Phenoxyacetonitrile exposure.

Inhalation: Move the person to fresh air immediately. If breathing has stopped, perform

artificial respiration. Seek immediate medical attention.[11][14]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[9][14]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[11][14]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[14]

Section 7: Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Excess heat and sources of ignition.[1]

Incompatible Materials: Strong oxidizing agents.[1]
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Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and nitrogen oxides.[1]

Section 8: Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with your institution's environmental health and safety

department for specific guidance. Do not allow the product to enter drains or waterways.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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